Cas no 1895468-18-4 (tert-butyl N-(1-acetylcyclopentyl)carbamate)

• Product Name: tert-butyl N-(1-acetylcyclopentyl)carbamate
• CAS No: 1895468-18-4
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 6440181
• PubChem ID: 68206777
• Update Time: 2025-08-05

tert-butyl N-(1-acetylcyclopentyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 1895468-18-4
• SCHEMBL12175055
• EN300-797107
• tert-butyl N-(1-acetylcyclopentyl)carbamate

• Inchi： 1S/C12H21NO3/c1-9(14)12(7-5-6-8-12)13-10(15)16-11(2,3)4/h5-8H2,1-4H3,(H,13,15)
• InChI Key： XGQKCVRDOWQGOV-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1(C(C)=O)CCCC1)=O

Computed Properties

• Exact Mass: 227.15214353g/mol
• Monoisotopic Mass: 227.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-(1-acetylcyclopentyl)carbamate

Introduction to Tert-butyl N-(1-acetylcyclopentyl)carbamate (CAS No. 1895468-18-4)

Tert-butyl N-(1-acetylcyclopentyl)carbamate, identified by its Chemical Abstracts Service (CAS) number 1895468-18-4, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and chemical biology due to its unique structural and functional properties. This compound belongs to the class of carbamates, which are widely recognized for their versatility in medicinal chemistry, particularly as intermediates in the synthesis of bioactive molecules. The presence of a tert-butyl group and an acetylated cyclopentyl moiety in its molecular structure imparts distinct reactivity and potential applications, making it a subject of interest for researchers exploring novel therapeutic agents.

The tert-butyl group is a well-known sterically hindered alkyl group that often serves to enhance the metabolic stability of drug candidates. Its bulkiness can influence the pharmacokinetic profile of a molecule, potentially improving oral bioavailability by reducing rapid metabolism. In contrast, the acetylcyclopentyl moiety introduces a cyclic aromatic system with potential hydrogen bonding capabilities, which can be critical for binding interactions with biological targets. The combination of these structural features makes Tert-butyl N-(1-acetylcyclopentyl)carbamate a promising scaffold for designing molecules with tailored biological activities.

In recent years, there has been significant interest in the development of carbamate-based compounds for their role as pharmacophores in various therapeutic areas. Carbamates have been explored as inhibitors, activators, or modulators of enzymes and receptors, owing to their ability to form stable hydrogen bonds and undergo reversible reactions. The specific arrangement of atoms in Tert-butyl N-(1-acetylcyclopentyl)carbamate suggests potential interactions with biological targets such as kinases, proteases, and ion channels. Preliminary studies have indicated that derivatives of this compound may exhibit inhibitory effects on certain enzymatic pathways, which could be exploited for therapeutic purposes.

One of the most compelling aspects of Tert-butyl N-(1-acetylcyclopentyl)carbamate is its synthetic accessibility. The compound can be readily prepared through established organic transformations, such as acylation reactions and cyclization processes. This accessibility allows researchers to modify its structure systematically, enabling the exploration of a wide range of analogs with different biological properties. For instance, replacing the tert-butyl group with other substituents or altering the cyclopentyl ring can lead to compounds with enhanced potency or selectivity against specific targets.

Recent advancements in computational chemistry have further accelerated the discovery process for carbamate-based drugs. Molecular modeling techniques have been employed to predict the binding modes of Tert-butyl N-(1-acetylcyclopentyl)carbamate and its derivatives with potential targets. These studies have provided valuable insights into how structural modifications can optimize binding affinity and reduce off-target effects. By leveraging computational tools alongside experimental validation, researchers can more efficiently design novel molecules with improved pharmacological profiles.

The pharmaceutical industry has long recognized the importance of intermediates like Tert-butyl N-(1-acetylcyclopentyl)carbamate in drug development pipelines. Their role as building blocks allows for rapid iteration and optimization during the discovery phase. As drug design becomes increasingly sophisticated, compounds like this one are expected to play a crucial role in developing next-generation therapeutics that address unmet medical needs. The combination of structural complexity and functional versatility positions Tert-butyl N-(1-acetylcyclopentyl)carbamate as a valuable asset in medicinal chemistry research.

In conclusion, Tert-butyl N-(1-acetylcyclopentyl)carbamate (CAS No. 1895468-18-4) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological applications. Its synthesis is straightforward, allowing for extensive structural diversification, while computational studies suggest promising interactions with key biological targets. As research in this field continues to evolve, compounds like this one are poised to contribute significantly to the development of innovative therapeutic strategies.